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Compound of Interest

Compound Name: Naphthol AS-BI phosphate

Cat. No.: B159462 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety data for Naphthol AS-BI
phosphate, a commonly used substrate in enzyme histochemistry. The information is compiled

from various safety data sheets and product information resources to ensure a thorough

understanding of its handling, storage, and potential hazards.

Section 1: Chemical and Physical Properties
Naphthol AS-BI phosphate is a crystalline solid, typically appearing as a white to light yellow

powder.[1][2] It is utilized in laboratory settings as a substrate for detecting acid and alkaline

phosphatase activity.[3][4][5] The following table summarizes its key chemical and physical

properties.
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Property Value References

CAS Number 1919-91-1 [4][6]

Molecular Formula C₁₈H₁₅BrNO₆P [2][3][4]

Molecular Weight 452.2 g/mol [2][3][4]

Appearance White to light yellow powder [1]

Purity ≥95% to ≥98% (HPLC) [1][2][7]

Solubility

Methanol: 50 mg/mLDMSO: 20

mg/mLDMF: 20

mg/mLEthanol: approx. 2

mg/mLWater: 50 mg/mL

(disodium salt

hydrate)DMSO:PBS (pH 7.2)

(1:3): approx. 0.25 mg/mL

[1][2][3][8]

Storage Temperature -20°C [1][2][8]

Stability ≥ 4 years at -20°C [2][3]

UV/Vis Maximum λmax: 242 nm [2][3]

Section 2: Hazard Identification and Classification
Naphthol AS-BI phosphate is classified as hazardous under the 2012 OSHA Hazard

Communication Standard (29 CFR 1910.1200).[6] The primary hazards are related to irritation

of the skin, eyes, and respiratory system.[6]
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Hazard
Classification

Category GHS Code Hazard Statement

Skin

Corrosion/Irritation
Category 2 H315 Causes skin irritation

Serious Eye

Damage/Eye Irritation
Category 2A H319

Causes serious eye

irritation

Specific target organ

toxicity (single

exposure)

Category 3 H335
May cause respiratory

irritation

GHS Label Elements:

Signal Word: Warning[6]

Hazard Pictogram:

GHS07 (Exclamation Mark)

The workflow for hazard identification and communication for Naphthol AS-BI phosphate is

illustrated in the diagram below.

Naphthol AS-BI Phosphate Hazard Identification
(OSHA 29 CFR 1910.1200)

Skin Irritation
(Category 2)

Eye Irritation
(Category 2A)

Respiratory Irritation
(Category 3)

GHS Labeling

Pictogram: GHS07
(Exclamation Mark)

Signal Word: Warning

Hazard Statements:
H315, H319, H335
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Caption: GHS Hazard Classification Workflow for Naphthol AS-BI Phosphate.

Section 3: Toxicological Information
There is limited acute toxicity information available for Naphthol AS-BI phosphate.[6] The

available data, based on Acute Toxicity Estimates (ATE), suggest that the classification criteria

for acute oral, dermal, or inhalation toxicity are not met.[6]

Exposure Route LD50/LC50 Classification

Oral LD50 > 2000 mg/kg Not classified

Dermal LD50 > 2000 mg/kg Not classified

Inhalation LC50 (Mist) > 5 mg/l Not classified

No information is available regarding sensitization or toxicologically synergistic products.[6]

Furthermore, Naphthol AS-BI phosphate is not listed as a carcinogen by IARC, ACGIH, NTP,

or OSHA.[6]

Section 4: Experimental Protocols
4.1 Personal Protective Equipment (PPE) and Handling

When working with Naphthol AS-BI phosphate, it is crucial to use appropriate personal

protective equipment and follow safe handling practices.

Engineering Controls: Use only outdoors or in a well-ventilated area.[6] Ensure that eyewash

stations and safety showers are close to the workstation.[6]

Personal Protective Equipment:

Eye/Face Protection: Wear safety glasses with side-shields or goggles.[6]

Skin Protection: Wear protective gloves and appropriate protective clothing.[6]
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Respiratory Protection: A NIOSH/MSHA approved respirator is recommended when

handling large quantities or in poorly ventilated areas.[9]

Handling Procedure:

Avoid contact with skin, eyes, and clothing.[6]

Avoid breathing dust.[6]

Wash hands and any exposed skin thoroughly after handling.[6]

Do not eat, drink, or smoke when using this product.

Keep away from oxidizing agents.[6]

4.2 Preparation of Stock Solutions

Naphthol AS-BI phosphate has varying solubility in different solvents. The following protocols

outline the preparation of stock solutions.

Protocol for preparing a stock solution in an organic solvent (e.g., DMSO, DMF):

Weigh the desired amount of Naphthol AS-BI phosphate powder in a chemical fume hood.

In a suitable container, add the solvent of choice (e.g., DMSO or DMF for a concentration of

up to 20 mg/mL).[2][3]

The solvent should be purged with an inert gas.[2]

Mix thoroughly until the solid is completely dissolved.

Store the stock solution at -20°C for up to one month or -80°C for up to six months.[10]

Protocol for preparing a solution in an aqueous buffer:

Naphthol AS-BI phosphate is sparingly soluble in aqueous buffers.[2]

To maximize solubility, first dissolve the compound in DMSO.[2]
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Then, dilute the DMSO stock solution with the aqueous buffer of choice to the desired final

concentration. For example, a 1:3 solution of DMSO:PBS (pH 7.2) can achieve a solubility of

approximately 0.25 mg/mL.[2][3]

It is not recommended to store the aqueous solution for more than one day.[2]

Section 5: First-Aid and Emergency Procedures
In case of exposure to Naphthol AS-BI phosphate, follow these first-aid measures

immediately.

Inhalation: Remove the victim to fresh air and keep at rest in a position comfortable for

breathing.[6] If symptoms persist, call a physician.

Skin Contact: Wash off immediately with plenty of soap and water for at least 15 minutes.[6]

If skin irritation persists, call a physician.

Eye Contact: Rinse cautiously with water for several minutes.[6][7] Remove contact lenses, if

present and easy to do.[6] Continue rinsing. If eye irritation persists, get medical

advice/attention.

Ingestion: Clean mouth with water and drink plenty of water afterwards.[6] Get medical

attention if symptoms occur.

The logical flow for responding to an exposure event is depicted in the following diagram.
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Exposure Event

Inhalation Skin Contact Eye ContactIngestion

Remove to Fresh Air Wash with Soap & Water
(at least 15 min)

Rinse with Water
(several minutes)Rinse Mouth & Drink Water

Symptoms Persist? Irritation Persists?

Call a Physician

Yes Yes

Click to download full resolution via product page

Caption: First-Aid Response Workflow for Naphthol AS-BI Phosphate Exposure.

5.1 Fire-Fighting Measures

Suitable Extinguishing Media: Use extinguishing measures that are appropriate to local

circumstances and the surrounding environment.[6]

Specific Hazards: Thermal decomposition can lead to the release of irritating gases and

vapors.[6]

Protective Equipment: As in any fire, wear a self-contained breathing apparatus (SCBA) with

pressure-demand (MSHA/NIOSH approved or equivalent) and full protective gear.[6]

Section 6: Storage and Disposal
Storage:
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Keep containers tightly closed in a dry, cool, and well-ventilated place.[6]

To maintain product quality, it is recommended to keep it refrigerated.[6]

Store away from incompatible materials such as oxidizing agents.[6]

Disposal:

Dispose of contents/container to an approved waste disposal plant in accordance with local,

regional, and national regulations.[6]

Section 7: Ecological Information
The environmental impact of Naphthol AS-BI phosphate has not been fully investigated. It is

classified as Water Hazard Class 1 (Self-assessment), indicating it is slightly hazardous for

water. It is advised not to allow the undiluted product or large quantities of it to reach ground

water, water courses, or sewage systems.

This technical guide is intended to provide comprehensive safety information for Naphthol AS-
BI phosphate. Always refer to the specific Safety Data Sheet provided by the supplier for the

most current and detailed information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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